Cas no 99459-48-0 (1-methyl-6-nitro-1H-Indole)

• Product Name: 1-methyl-6-nitro-1H-Indole
• CAS No: 99459-48-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD13178347
• CID: 803775
• PubChem ID: 10607359
• Update Time: 2025-04-19

1-methyl-6-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-nitro-1H-Indole
• 1-mehtyl-6-nitro-1H-indole
• 1-methyl-6-nitroindole
• CS-0151166
• MFCD13178347
• N-Methyl-6-nitroindol
• DTXSID80442368
• BS-24644
• SB15045
• FT-0760261
• 1-methyl6-nitroindole
• 99459-48-0
• AYGFFYXMDIOSFO-UHFFFAOYSA-N
• SY259533
• ZDA45948
• SCHEMBL398253
• AKOS016003313
• DB-080601
• DB-226296

• MDL： MFCD13178347
• Inchi： 1S/C9H8N2O2/c1-10-5-4-7-2-3-8(11(12)13)6-9(7)10/h2-6H,1H3
• InChI Key： AYGFFYXMDIOSFO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=CN(C)C=2C=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.5-78.5 ºC (ligroine )
• Boiling Point: 339.2±15.0 °C at 760 mmHg
• Flash Point: 159.0±20.4 °C
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-methyl-6-nitro-1H-Indole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles